2-biphenyl-4-yl-N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)acetamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C26H28FN3O3S/c27-24-10-12-25(13-11-24)29-15-17-30(18-16-29)34(32,33)19-14-28-26(31)20-21-6-8-23(9-7-21)22-4-2-1-3-5-22/h1-13H,14-20H2,(H,28,31)
• InChI Key: GJSGSSHETYFAIT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)S(=O)(=O)CCNC(=O)CC3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C26H28FN3O3S
• Molecular Weight: 481.6 g/mol

Description

The compound “2-biphenyl-4-yl-N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)acetamide” is a complex organic molecule. It contains several functional groups including a biphenyl group, a fluorophenyl group, a piperazine ring, a sulfonyl group, and an acetamide group. These functional groups suggest that the compound could have a variety of chemical properties and potential applications.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a biphenyl group suggests that the compound may exhibit interesting electronic properties due to the potential for conjugation and aromaticity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the acetamide group might undergo hydrolysis, the sulfonyl group could participate in substitution reactions, and the piperazine ring might be involved in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a fluorophenyl group could increase its lipophilicity, potentially affecting its solubility and distribution in the body.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it exhibits promising biological activity, it could be further developed as a drug.